molecular formula C12H16FNO B8690830 3-(Dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one CAS No. 53012-99-0

3-(Dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one

Cat. No.: B8690830
CAS No.: 53012-99-0
M. Wt: 209.26 g/mol
InChI Key: SRKRSCMXPYMZCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C12H16FNO and its molecular weight is 209.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

53012-99-0

Molecular Formula

C12H16FNO

Molecular Weight

209.26 g/mol

IUPAC Name

3-(dimethylamino)-1-(4-fluorophenyl)-2-methylpropan-1-one

InChI

InChI=1S/C12H16FNO/c1-9(8-14(2)3)12(15)10-4-6-11(13)7-5-10/h4-7,9H,8H2,1-3H3

InChI Key

SRKRSCMXPYMZCR-UHFFFAOYSA-N

Canonical SMILES

CC(CN(C)C)C(=O)C1=CC=C(C=C1)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 15.2 g. (0.10 mole) of 4'-fluoropropiophenone, 8.2 g. (0.10 mole) of dimethylamine hydrochloride, 3.6 g. (0.12 mole) of paraformaldehyde in 20 ml. of absolute alcohol was stirred at 95°-100°C for three hours. The mixture is cooled and the precipitated product is filtered. The product is dissolved in water, made alkaline with sodium hydroxide. The free base is extracted into ether. The ether layer is dried over anhydrous sodium sulfate and concentrated in vacuo to give 3-dimethylamino-4'-fluoro-2methylpropiophenone
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
0.1 mol
Type
reactant
Reaction Step Two
Quantity
0.12 mol
Type
reactant
Reaction Step Three
[Compound]
Name
alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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